1-Benzyl-3-pyrroline
Cat. No. B1269752
M. Wt: 159.23 g/mol
InChI Key: LRFHKHHUKGZIGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06130338
Procedure details
To a solution of 60.0 g of the cis-2-butene derivative solution prepared in Example 1 and 250 g of toluene in a round flask reactor, 171.7 g (1.6 mol) of benzylamine was added dropwise with stirring for 30 min. at ambient temperature. After 2 hours of stirring, the crystallized solid was removed by filtration; 42.0 g of 35% HCl (aq) was added to the filtrate, and then excess benzylamine hydrochloride was removed by filtration or extraction. After the solvent was evaporated under reduced pressure, 57.0 g of 1-benzyl-3-pyrroline (yield 89.5%) was obtained.
Name
Yield
89.5%
Identifiers
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REACTION_CXSMILES
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[CH3:1]/[CH:2]=[CH:3]\[CH3:4].[CH2:5]([NH2:12])[C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1>C1(C)C=CC=CC=1>[CH2:5]([N:12]1[CH2:4][CH:3]=[CH:2][CH2:1]1)[C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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60 g
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|
Type
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reactant
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|
Smiles
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C\C=C/C
|
|
Name
|
|
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Quantity
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171.7 g
|
|
Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N
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|
Name
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Quantity
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250 g
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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with stirring for 30 min. at ambient temperature
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Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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After 2 hours of stirring
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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the crystallized solid was removed by filtration
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ADDITION
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Type
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ADDITION
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Details
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42.0 g of 35% HCl (aq) was added to the filtrate
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
excess benzylamine hydrochloride was removed by filtration or extraction
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CUSTOM
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Type
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CUSTOM
|
|
Details
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After the solvent was evaporated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
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Type
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product
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|
Smiles
|
C(C1=CC=CC=C1)N1CC=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 57 g | |
| YIELD: PERCENTYIELD | 89.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 33.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
